1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)-

• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-1,4-dioxaspiro[4.5]decan-8-amine
• InChI: InChI=1S/C12H23NO4/c1-14-11(15-2)9-13-10-3-5-12(6-4-10)16-7-8-17-12/h10-11,13H,3-9H2,1-2H3
• InChI Key: RYRRLAOHXZGNDP-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1CCC2(CC1)OCCO2)OC

Description

1,4-Dioxaspiro[45]decan-8-amine, N-(2,2-diethoxyethyl)- is a chemical compound with the molecular formula C12H23NO4 It is characterized by a spirocyclic structure containing a dioxaspirodecane ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)- typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1,4-dioxaspiro[4.5]decan-8-amine with 2,2-diethoxyethylamine in the presence of a suitable catalyst. The reaction is carried out under an inert atmosphere, such as nitrogen, and at a controlled temperature to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride; reactions are usually conducted in anhydrous conditions.

Substitution: Various nucleophiles such as halides, thiols, and amines; reactions are performed under controlled temperatures and inert atmospheres.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce amine derivatives .

Scientific Research Applications

1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)- has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe in studying enzyme activities.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1,4-Dioxaspiro[4.5]decan-8-amine: A closely related compound with similar structural features.

N-Methyl-1,4-dioxaspiro[4.5]decan-8-amine: Another derivative with a methyl group substitution.

1,4-Dioxaspiro[4.5]decan-8-one: A ketone derivative with distinct chemical properties.

Uniqueness

1,4-Dioxaspiro[4.5]decan-8-amine, N-(2,2-diethoxyethyl)- is unique due to its specific spirocyclic structure and the presence of the diethoxyethyl group.